Cas no 898776-26-6 (3-Bromo-4'-pyrrolidinomethyl benzophenone)

• Product Name: 3-Bromo-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-26-6
• MF: C₁₈H₁₈BrNO
• MW: 344.245624065399
• MDL: MFCD03841510
• CID: 872918
• PubChem ID: 24724343
• Update Time: 2025-05-20

3-Bromo-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 3-BROMO-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 3-BROMO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID00642742
• AKOS016019736
• 3-bromo-4'-pyrrolidinomethylbenzophenone
• (3-Bromophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898776-26-6
• MFCD03841510
• 3-Bromo-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841510
• Inchi： 1S/C18H18BrNO/c19-17-5-3-4-16(12-17)18(21)15-8-6-14(7-9-15)13-20-10-1-2-11-20/h3-9,12H,1-2,10-11,13H2
• InChI Key： FQYIACAPGNKMJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 343.05700
• Monoisotopic Mass: 343.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.21380

Additional information on 3-Bromo-4'-pyrrolidinomethyl benzophenone

Introduction to 3-Bromo-4'-pyrrolidinomethyl benzophenone (CAS No. 898776-26-6)

3-Bromo-4'-pyrrolidinomethyl benzophenone (CAS No. 898776-26-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent and a pyrrolidinomethyl group attached to a benzophenone core. These structural elements endow the compound with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of 3-Bromo-4'-pyrrolidinomethyl benzophenone can be represented as C₁₅H₁₇BrNO. The presence of the bromo group provides a handle for further functionalization, making it a valuable intermediate in synthetic chemistry. The pyrrolidinomethyl group, on the other hand, introduces a flexible and hydrophilic moiety that can influence the compound's solubility and biological activity.

In recent years, 3-Bromo-4'-pyrrolidinomethyl benzophenone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the synthesis of bioactive molecules. The compound's ability to undergo various chemical transformations, such as substitution reactions and coupling reactions, makes it an ideal starting material for the preparation of complex organic molecules with therapeutic potential.

A notable example of the application of 3-Bromo-4'-pyrrolidinomethyl benzophenone is in the development of inhibitors for specific protein targets. Research has shown that derivatives of this compound can exhibit potent inhibitory activity against enzymes involved in various disease pathways. For instance, studies have demonstrated that certain derivatives can effectively inhibit kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological properties of 3-Bromo-4'-pyrrolidinomethyl benzophenone have also been explored in preclinical studies. These studies have highlighted the compound's ability to cross biological membranes and reach target sites within cells. This property is crucial for ensuring that the compound can exert its intended biological effects without being prematurely degraded or excreted from the body.

In addition to its potential as a therapeutic agent, 3-Bromo-4'-pyrrolidinomethyl benzophenone has also been investigated for its use in imaging applications. The unique electronic properties of the compound make it suitable for use as a contrast agent in various imaging techniques, such as magnetic resonance imaging (MRI) and positron emission tomography (PET). These applications are particularly relevant in the context of early disease diagnosis and monitoring treatment efficacy.

The synthesis of 3-Bromo-4'-pyrrolidinomethyl benzophenone typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of a substituted benzophenone followed by functionalization with a pyrrolidine derivative. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on both laboratory and industrial scales.

The safety profile of 3-Bromo-4'-pyrrolidinomethyl benzophenone is another important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models.

In conclusion, 3-Bromo-4'-pyrrolidinomethyl benzophenone (CAS No. 898776-26-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, coupled with its versatile reactivity and favorable pharmacological properties, make it an attractive candidate for further exploration and development. As research in this field continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of medical science and healthcare.